Cas no 152609-76-2 (Benzoic acid, 2-(3-hydroxy-2-propylphenoxy)-, methyl ester)

• Product Name: Benzoic acid, 2-(3-hydroxy-2-propylphenoxy)-, methyl ester
• CAS No: 152609-76-2
• MF: C₁₇H₁₈O₄
• MW: 286.322425365448
• CID: 1333037
• Update Time: 2024-08-18

Benzoic acid, 2-(3-hydroxy-2-propylphenoxy)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-(3-hydroxy-2-propylphenoxy)-, methyl ester

• Inchi： 1S/C17H18O4/c1-3-7-12-14(18)9-6-11-15(12)21-16-10-5-4-8-13(16)17(19)20-2/h4-6,8-11,18H,3,7H2,1-2H3
• InChI Key： JJQQCKNUJPDQFB-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=CC=C1OC1=CC=CC(O)=C1CCC

Computed Properties

• Exact Mass: 286.12054

Experimental Properties

• Density: 1.165±0.06 g/cm3(Predicted)
• Boiling Point: 397.3±42.0 °C(Predicted)
• PSA: 55.76
• pka: 9.85±0.10(Predicted)